Cas no 21646-99-1 (Tetraethyl Pyrophosphite)

Tetraethyl Pyrophosphite structure

Product Name:Tetraethyl Pyrophosphite

CAS No:21646-99-1

Molecular Formula:C₈H₂₀O₅P₂

Molecular Weight:258.189

CID:254590

PubChem ID:24849530

Tetraethyl Pyrophosphite Properties

Names and Identifiers

- Diphosphorous acid,tetraethyl ester
- diethoxyphosphanyl diethyl phosphite
- TETRAETHYL PYROPHOSPHITE
- EINECS 244-494-8
- tetraethyldiphosphite
- Diphosphorous acid, tetraethyl ester
- Tetraethyl diphosphite #
- DTXSID20176034
- FT-0638138
- 21646-99-1
- NS00051129
- AKOS015916079
- 7-Hydroxydibenzo[c,f][2,7]naphthyridine-6-carboxylic acid
- Tetraethyl diphosphite
- J-014207
- SCHEMBL6994
- Tetraethyl pyrophosphite, 96%
- DB-045656
- Ethyl Pyrophosphite; Pyrophosphorous Acid, Tetraethyl Ester; Tetraethyl Diphosphite; Tetraethyl Pyrophosphite; diethoxyphosphanyl diethyl phosphite; EINECS 244-494-8
- MDL： MFCD00009082
- InChIKey： RDXABLXNTVBVML-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H20O5P2/c1-5-9-14(10-6-2)13-15(11-7-3)12-8-4/h5-8H2,1-4H3
- SMILES： CCOP(OP(OCC)OCC)OCC

Computed Properties

Exact Mass: 258.07900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 10
Monoisotopic Mass: 258.078597
Heavy Atom Count: 15
Complexity: 112
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 46.2

Experimental Properties

LogP: 3.60280
PSA: 73.33000
Refractive Index: n20/D 1.434(lit.)
Boiling Point: 79-81 °C/1 mmHg(lit.)
Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c
Color/Form: Not available
Solubility: Not available
Density: 1.057 g/mL at 25 °C(lit.)

Tetraethyl Pyrophosphite Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
TRC	T303765-100mg	Tetraethyl Pyrophosphite	21646-99-1		100mg	$ 138.00	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA02462-5g	Diphosphorous acid,tetraethyl ester	21646-99-1	96%	5g	¥1948.0	2024-07-19
SHENG KE LU SI SHENG WU JI SHU	sc-251172-5 g	Tetraethyl pyrophosphite,	21646-99-1		5g	￥827.00	2023-07-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	155411-5G	Tetraethyl Pyrophosphite	21646-99-1		5g	¥1635.64	2023-12-10

Tetraethyl Pyrophosphite Related Literature

1. Reactions of metal carbonyl derivatives. Part 25. The bridging properties of tetraethyl diphosphite, (EtO)2POP(OEt)2

A. Louis du Preez,Isaac L. Marais,Raymond J. Haines,Alan Pidcock,Mohammad Safari J. Chem. Soc. Dalton Trans. 1981 1918
2. 723. Bis-o-phenylene pyrophosphite: a new reagent for peptide synthesis. Part II. Some peptide syntheses with the new reagent

P. C. Crofts,J. H. H. Markes,H. N. Rydon J. Chem. Soc. 1959 3610
3. 776. Amino-acids and peptides. Part XV. Racemisation during peptide synthesis

N. A. Smart,G. T. Young,M. W. Williams J. Chem. Soc. 1960 3902
4. 863. Bis-o-phenylene pyrophosphite: a new reagent for peptide synthesis. Part I. The preparation of some o-phenylene pyrophosphites

P. C. Crofts,J. H. H. Markes,H. N. Rydon J. Chem. Soc. 1958 4250
5. Complexes of palladium and platinum with tetraethyl diphosphite and related ligands

Raymond J. Haines,Alan Pidcock,Mohammad Safari J. Chem. Soc. Dalton Trans. 1977 830
6. 863. Bis-o-phenylene pyrophosphite: a new reagent for peptide synthesis. Part I. The preparation of some o-phenylene pyrophosphites

P. C. Crofts,J. H. H. Markes,H. N. Rydon J. Chem. Soc. 1958 4250
7. 163. Amino-acids and peptides. Part XVI. Further studies of racemisation during peptide synthesis

M. W. Williams,G. T. Young J. Chem. Soc. 1963 881
8. Tetraethyl diphosphite-bridged binuclear carbonyl derivatives of decacarbonyldimanganese and pentacarbonylmanganese halides

Victor Riera,Miguel A. Ruiz J. Chem. Soc. Dalton Trans. 1986 2617
9. 611. The synthesis of peptide derivatives of basic amino-acids

B. C. Barrass,D. T. Elmore J. Chem. Soc. 1957 3134
10. Peptides: methods of synthesis and terminal-residue studies

H. D. Springall,H. D. Law Q. Rev. Chem. Soc. 1956 10 230